tert-butyl N-[[2-(methylamino)phenyl]methyl]-N-propan-2-ylcarbamate

• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol
• IUPAC Name: tert-butyl N-[[2-(methylamino)phenyl]methyl]-N-propan-2-ylcarbamate
• InChI: InChI=1S/C16H26N2O2/c1-12(2)18(15(19)20-16(3,4)5)11-13-9-7-8-10-14(13)17-6/h7-10,12,17H,11H2,1-6H3
• InChI Key: UZZQCXDREGGHHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1NC)C(=O)OC(C)(C)C

Description

tert-butyl N-[[2-(methylamino)phenyl]methyl]-N-propan-2-ylcarbamate is a chemical compound with the molecular formula C13H20N2O2. It is known for its applications in various fields, including chemistry, biology, and medicine. The compound is characterized by its tert-butyl carbamate group attached to a phenyl ring substituted with a methylamino group and a propan-2-yl group.

Preparation Methods

The synthesis of tert-butyl N-[[2-(methylamino)phenyl]methyl]-N-propan-2-ylcarbamate involves several steps. One common method includes the reduction reaction of N-tert-butyloxycarbonyl-1,2-ethylenediamine and polyformaldehyde in an organic solvent in the presence of acid at reflux temperature. This is followed by a reduction reaction using sodium borohydride in an aprotic solvent at 20-30°C . This method is advantageous due to its high yield, lower cost, and minimal waste production, making it suitable for industrial production.

Chemical Reactions Analysis

tert-butyl N-[[2-(methylamino)phenyl]methyl]-N-propan-2-ylcarbamate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

tert-butyl N-[[2-(methylamino)phenyl]methyl]-N-propan-2-ylcarbamate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug intermediate.

Industry: It is used in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of tert-butyl N-[[2-(methylamino)phenyl]methyl]-N-propan-2-ylcarbamate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

tert-butyl N-[[2-(methylamino)phenyl]methyl]-N-propan-2-ylcarbamate can be compared with similar compounds such as:

• tert-Butyl 2-(methylamino)ethylcarbamate
• tert-Butyl Methyl[2-(methylamino)ethyl]carbamate
• tert-Butyl-N-methylcarbamate

These compounds share structural similarities but differ in their specific functional groups and applications. The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical and biological properties.